Cas no 123465-67-8 (p-Aminosalicylic acid magnesium salt)

p-Aminosalicylic acid magnesium salt structure
123465-67-8 structure
Product Name:p-Aminosalicylic acid magnesium salt
CAS No:123465-67-8
MF:C14H12MgN2O6
MW:328.55988407135
CID:63685
PubChem ID:57086143
Update Time:2025-04-18

p-Aminosalicylic acid magnesium salt Chemical and Physical Properties

Names and Identifiers

    • p-Aminosalicylic acid magnesium salt
    • 4-Amino-2-hydroxybenzoic acid magnesium salt (2:1) tetrahydrate
    • magnesium,5-amino-2-carboxyphenolate
    • Q822
    • P-AMINO SALICYLIC ACID MAGNESIUM
    • 4-amino-2-hydroxybenzoic acid magnesium salt tetrahydrate
    • magnesium;5-amino-2-carboxyphenolate
    • DTXSID20241190
    • 123465-67-8
    • Inchi: 1S/2C7H7NO3.Mg/c2*8-4-1-2-5(7(10)11)6(9)3-4;/h2*1-3,9H,8H2,(H,10,11);/q;;+2/p-2
    • InChI Key: OLNYXANHZIFMBQ-UHFFFAOYSA-L
    • SMILES: [Mg+2].[O-]C1C=C(C=CC=1C(=O)O)N.[O-]C1C=C(C=CC=1C(=O)O)N

Computed Properties

  • Exact Mass: 328.05500
  • Monoisotopic Mass: 328.0545778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173Ų

Experimental Properties

  • PSA: 145.10000
  • LogP: 2.35340
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm